Cas no 83864-69-1 (Angeloylgomisin O)

• Product name: Angeloylgomisin O
• CAS No: 83864-69-1
• MF: C₂₈H₃₄O₈
• MW: 498.564769268036
• CID: 2003430
• PubChem ID: 91864462

Angeloylgomisin O Chemical and Physical Properties

Names and Identifiers

• Tigloylgomisin O
• Angeloylgomisin O
• 2-Butenoic acid, 2-methyl-, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-5-yl ester, stereoisomer (ZCI)
• Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole, 2-butenoic acid deriv. (ZCI)
• MS-29251
• 83864-69-1
• AKOS037515070
• [(8R,9S,10S)-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] (Z)-2-methylbut-2-enoate
• CS-0019600
• 2-Butenoic acid, 2-methyl-, (5R,6S,7S,13aS)-5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-5-yl ester, (2Z)-
• AngeloylgomisinO
• HY-N2271
• 2USP2X4F50
• GLXC-19129
• UNII-2USP2X4F50
• Q27255621
• DA-61059

• Inchi： 1S/C28H34O8/c1-9-14(2)28(29)36-23-16(4)15(3)10-17-11-20-25(35-13-34-20)26(32-7)21(17)22-18(23)12-19(30-5)24(31-6)27(22)33-8/h9,11-12,15-16,23H,10,13H2,1-8H3
• InChI Key： PLKFSXFJGNZAER-UHFFFAOYSA-N
• SMILES： O=C(C(C)=CC)OC1C(C)C(C)CC2C(=C(C3=C(C=2)OCO3)OC)C2C1=CC(=C(C=2OC)OC)OC

Computed Properties

• Exact Mass: 498.225368g/mol
• Surface Charge: 0
• XLogP3: 5.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 498.225368g/mol
• Monoisotopic Mass: 498.225368g/mol
• Topological Polar Surface Area: 81.7Ų
• Heavy Atom Count: 36
• Complexity: 786
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 498.6

Experimental Properties

• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins